Cas no 361480-62-8 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-62-8
• MF: C₂₇H₂₅N₃O₃S₂
• MW: 503.635703802109
• CID: 6250948
• PubChem ID: 5069459
• Update Time: 2025-07-17

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• AKOS024578389
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_377273
• F0473-0252
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)benzamide
• SR-01000444352-1
• 361480-62-8
• AB00138080-02
• SR-01000444352

• Inchi： 1S/C27H25N3O3S2/c1-18-7-8-19(2)24(15-18)25-17-34-27(28-25)29-26(31)21-9-11-23(12-10-21)35(32,33)30-14-13-20-5-3-4-6-22(20)16-30/h3-12,15,17H,13-14,16H2,1-2H3,(H,28,29,31)
• InChI Key： LGRRRPUUAJMPON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=C(C)C=CC=2C)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 503.13373402g/mol
• Monoisotopic Mass: 503.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Research Briefing on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 361480-62-8)

Recent studies on the compound N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 361480-62-8) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the focus of several investigations aimed at understanding its pharmacological properties, mechanism of action, and potential applications in disease treatment.

The research background of this compound stems from its structural similarity to known sulfonamide-based inhibitors, which have demonstrated efficacy in targeting various enzymes and receptors. The presence of the tetrahydroisoquinoline sulfonyl moiety and the thiazolyl benzamide scaffold suggests potential interactions with biological targets involved in inflammatory and oncogenic pathways. Recent studies have explored its inhibitory effects on specific protein kinases and its role in modulating cellular signaling cascades.

One of the primary objectives of recent research has been to elucidate the compound's mechanism of action. In vitro and in vivo studies have demonstrated its ability to selectively inhibit key enzymes, such as matrix metalloproteinases (MMPs) and receptor tyrosine kinases (RTKs), which are implicated in cancer progression and inflammatory diseases. The compound's binding affinity and selectivity have been characterized using X-ray crystallography and molecular docking simulations, providing insights into its interaction with target proteins.

Experimental methodologies employed in these studies include high-throughput screening assays, enzyme kinetics, and cell-based assays to evaluate the compound's efficacy and toxicity. Results indicate that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide exhibits potent inhibitory activity at nanomolar concentrations, with minimal off-target effects. Furthermore, pharmacokinetic studies have shown favorable bioavailability and metabolic stability, suggesting its potential for further development as a drug candidate.

In conclusion, the latest research on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 361480-62-8) underscores its therapeutic potential in targeting diseases with high unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to validate its safety and efficacy in relevant disease models. This compound represents a significant advancement in the development of novel sulfonamide-based therapeutics.